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Compound of Interest

Compound Name: Tetraarsenic tetrasulfide

Cat. No.: B089339 Get Quote

Essential Safety and Handling Guide for
Tetraarsenic Tetrasulfide
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the handling and disposal of Tetraarsenic tetrasulfide
(As₄S₄). The information is intended for researchers, scientists, and drug development

professionals working with this hazardous compound.

Hazard Identification and Exposure Limits
Tetraarsenic tetrasulfide is a highly toxic, deep red solid that is classified as a human

carcinogen and reproductive toxin.[1][2] It can cause serious eye and skin irritation and has

been shown to be toxic to multiple organ systems, including the digestive, circulatory, nervous,

and respiratory systems.[1][3] The compound is practically insoluble in water.[1][2][4]
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Hazard Class Category GHS Statement

Carcinogenicity Category 1A H350: May cause cancer[1]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1][3]

Skin Irritation Category 2 H315: Causes skin irritation[3]

Reproductive Toxicity Category 2 Reproductive Toxin[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 1

Affects digestive, circulatory,

nervous, blood, respiratory

systems, skin, kidney, and

liver[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3]

Occupational Exposure Limits

Limit Type Value (as As) Agency/Source

Permissible Exposure Limit

(PEL)
0.01 mg/m³ OSHA[1]

Threshold Limit Value (TLV) 0.01 mg/m³ ACGIH[1]

Immediately Dangerous to Life

or Health (IDLH)
5.0 mg/m³ NIOSH[1]

Biological Exposure Indices

(BEI)
35 µg As/L ACGIH[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The selection of PPE should

be based on a thorough risk assessment of the specific procedures being performed.

Recommended PPE for Handling Tetraarsenic Tetrasulfide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tetraarsenic-tetrasulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraarsenic-tetrasulfide
https://www.sigmaaldrich.com/TW/en/sds/aldrich/403547?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/aldrich/403547?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraarsenic-tetrasulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraarsenic-tetrasulfide
https://www.sigmaaldrich.com/TW/en/sds/aldrich/403547?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraarsenic-tetrasulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraarsenic-tetrasulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraarsenic-tetrasulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraarsenic-tetrasulfide
https://www.benchchem.com/product/b089339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task
Respiratory
Protection

Eye/Face
Protection

Hand
Protection

Body
Protection

Transporting/Unp

acking

Elastomeric half-

mask with multi-

gas cartridge and

P100 filter (if

packaging is not

sealed/damaged)

[5]

Safety glasses[6]

Chemotherapy

gloves (tested to

ASTM D6978

standard),

double-gloving

recommended[5]

Lab coat

Weighing/Transf

erring Solids

Full-face air-

purifying

respirator with

P100 filters or a

powered air-

purifying

respirator

(PAPR)

Face shield and

chemical splash

goggles[7][8][9]

Chemotherapy

gloves (tested to

ASTM D6978

standard),

double-gloving

recommended[5]

Impermeable,

long-sleeved

gown with closed

back and elastic

or knit cuffs[5]

Preparing

Solutions

Full-face air-

purifying

respirator with

P100 and

organic vapor

cartridges

Face shield and

chemical splash

goggles[7][8][9]

Chemotherapy

gloves (tested to

ASTM D6978

standard),

double-gloving

recommended.

Neoprene or

nitrile gloves are

suitable.[8][9]

Impermeable,

long-sleeved

gown with closed

back and elastic

or knit cuffs[5]

Spill Cleanup

Positive

pressure, full

face-piece self-

contained

breathing

apparatus

(SCBA)[6]

Totally

encapsulated

chemical- and

vapor-protective

suit[6]

Inner and outer

chemical-

resistant

gloves[6]

Totally

encapsulated

chemical- and

vapor-protective

suit[6]

Waste Disposal As required for

the handling task

Safety glasses

with side shields

Chemotherapy

gloves (tested to

Lab coat or

impermeable
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generating the

waste

or chemical

splash goggles

ASTM D6978

standard)[5]

gown, as

appropriate

Operational Plan: Step-by-Step Guidance
Adherence to a strict operational protocol is essential for minimizing risk.

Preparation and Engineering Controls
Designated Area: All work with Tetraarsenic tetrasulfide must be conducted in a designated

area with restricted access.

Ventilation: Handle the compound exclusively within a certified chemical fume hood or a

Class II, Type B2 biological safety cabinet to maintain negative pressure and protect from

airborne particles.

Emergency Equipment: Ensure an eyewash station, safety shower, and a spill kit specifically

for arsenic compounds are immediately accessible.

Pre-planning: Review the Safety Data Sheet (SDS) before beginning any new procedure.[3]

All necessary PPE must be inspected and donned before entering the designated area.

Handling Procedures
Weighing: Use a balance inside the fume hood or a containment glove box. Use anti-static

weigh paper or containers to prevent dispersal of the powder.

Transfers: Conduct all transfers of solid material or solutions within the fume hood.

Personal Hygiene: Do not eat, drink, smoke, or apply cosmetics in the laboratory area where

arsenic compounds are handled.[7]

Avoid Dust: Handle the material carefully to avoid the generation of dust.[3]

Post-Handling and Decontamination
Surface Cleaning: At the end of the procedure, decontaminate all surfaces, equipment, and

glassware within the fume hood.
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PPE Removal (Doffing): Remove PPE in the correct order to avoid cross-contamination.

Dispose of all single-use PPE as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[3]

End-of-Shift Protocol: Personnel should shower at the end of the work shift.[7] Work clothing

should not be taken home.[7]

Disposal Plan
All waste containing Tetraarsenic tetrasulfide is considered hazardous waste.

Waste Characterization: All waste must be properly characterized before disposal.[10]

Segregation:

Solid Waste: Collect dry waste, including contaminated weigh boats, wipes, and PPE, in a

dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste in a sealed, compatible, and clearly labeled hazardous

waste container. Do not pour any arsenic-containing waste down the drain.[3]

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Tetraarsenic Tetrasulfide," and the associated hazard pictograms (e.g., skull and

crossbones, health hazard, exclamation mark).

Final Disposal: Dispose of all waste through an approved hazardous waste disposal facility

in accordance with local, state, and federal regulations.[3][10]

Workflow for Safe Handling
The following diagram outlines the essential workflow for safely handling Tetraarsenic
tetrasulfide.
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1. Planning & Preparation

2. Handling Operations

3. Post-Handling & Disposal

Emergency Protocol

Review SDS &
Risk Assessment

Verify Engineering Controls
(Fume Hood, Eyewash)

Inspect & Don
Required PPE

Conduct Work in
Designated Area

Handle Material
Inside Fume Hood

Use Safe Work Practices
(e.g., No Dust Generation)

Decontaminate
Work Surfaces & Equipment

Segregate & Label
Hazardous Waste

Doff PPE & Dispose
as Hazardous Waste

Wash Hands Thoroughly

In Case of Spill:
Evacuate, Notify,

Follow Spill Protocol

Click to download full resolution via product page

Caption: Workflow for safe handling of Tetraarsenic tetrasulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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